Cas no 2229593-69-3 (1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2229593-69-3
• MF: C₁₁H₁₆F₂N₂
• MW: 214.254949569702
• CID: 6429976
• PubChem ID: 165971485
• Update Time: 2025-05-21

1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine
• [1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutyl]methanamine
• 2229593-69-3
• EN300-1940941

• Inchi： 1S/C11H16F2N2/c1-7-3-15-8(2)9(7)10(6-14)4-11(12,13)5-10/h3,15H,4-6,14H2,1-2H3
• InChI Key： USAXOWASIKEVGE-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2C(C)=CNC=2C)C1)F

Computed Properties

• Exact Mass: 214.12815484g/mol
• Monoisotopic Mass: 214.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine

Introduction to 1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229593-69-3)

1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2229593-69-3, represents a convergence of structural complexity and potential biological activity. The molecular framework of this compound incorporates a 2,4-dimethyl-1H-pyrrol core, which is appended to a 3,3-difluorocyclobutylmethanamine moiety. Such a structural configuration suggests a high degree of tunability for both pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further investigation in drug discovery.

The presence of both methyl and fluorine substituents in the molecule introduces additional layers of complexity. Methyl groups are known to influence the lipophilicity and metabolic stability of compounds, while fluorine atoms can modulate electronic properties and binding affinity at the molecular level. The cyclobutyl ring further enhances the steric environment, potentially affecting how the compound interacts with biological targets. These features collectively contribute to its potential utility in developing novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug development. The pyrrole derivative in this molecule is particularly noteworthy, as pyrroles are prevalent in many bioactive natural products and synthetic drugs. For instance, pyrrole-based compounds have shown promise in treating various diseases, including infectious diseases and cancer. The specific substitution pattern in 1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine may confer unique interactions with biological receptors or enzymes, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a lead structure for medicinal chemistry optimization. The combination of a rigid cyclobutyl ring and a flexible pyrrole moiety provides multiple sites for chemical modification. This flexibility allows researchers to fine-tune the compound’s properties by introducing additional functional groups or altering existing ones. Such modifications can enhance binding affinity, improve solubility, or reduce toxicity—key factors in drug development.

Recent advancements in computational chemistry have enabled more efficient screening of such complex molecules. Virtual screening techniques can predict how 1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine might interact with various biological targets by modeling its three-dimensional structure and simulating binding events. These computational approaches have accelerated the discovery process by identifying promising candidates before experimental synthesis and testing.

The fluorine atoms in the molecule also play a critical role in its pharmacological profile. Fluorine substitution is a well-established strategy in drug design due to its ability to enhance metabolic stability and binding affinity. In particular, C-F bonds are known for their strength and rigidity, which can improve the compound’s interaction with biological targets. The dual fluorine substitution at the 3-position of the cyclobutyl ring in this compound may contribute to its unique reactivity and selectivity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs). By systematically modifying different parts of the molecule and assessing their impact on biological activity, researchers can develop a deeper understanding of how 1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine functions at the molecular level. This knowledge can guide the design of more effective derivatives with improved therapeutic profiles.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, modern synthetic methodologies have made it increasingly feasible to construct highly functionalized organic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to build complex frameworks with precision and efficiency.

Beyond its potential as an active pharmaceutical ingredient (API), 1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutylmethanamine may also serve as an intermediate in the synthesis of other bioactive compounds. Its versatile structure allows it to be incorporated into larger molecules through various chemical reactions, expanding its utility in synthetic chemistry.

The growing emphasis on precision medicine has further highlighted the need for structurally diverse drug candidates like this one. By developing compounds with unique chemical profiles, researchers can target specific biological pathways or disease subtypes more effectively. This approach aligns with broader trends in pharmaceutical innovation toward more personalized and targeted therapies.

In conclusion,1-(2,4-dimethyl-1H-pyrrol-3-yl)-3,3-difluorocyclobutlymethanamine (CAS No. 2229593-69-3) represents a promising candidate for further exploration in drug discovery and medicinal chemistry. Its complex structure offers numerous opportunities for optimization and modification to develop novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for such compounds,this molecule is poised to play an important role in advancing pharmaceutical science.